Cas no 920966-17-2 (tert-butyl N-[trans-3-(hydroxymethyl)cyclohexyl]carbamate)

Tert-butyl N-[trans-3-(hydroxymethyl)cyclohexyl]carbamate is a chiral cyclohexyl derivative featuring both a hydroxymethyl and a tert-butoxycarbonyl (Boc) protected amine group. The trans-configuration ensures stereochemical stability, making it valuable in asymmetric synthesis and pharmaceutical intermediates. The Boc group provides selective deprotection under mild acidic conditions, enabling further functionalization while preserving the hydroxymethyl moiety. Its rigid cyclohexane backbone enhances conformational control in peptide and small-molecule design. The compound’s solubility in common organic solvents facilitates handling in multistep reactions. Its well-defined structure and orthogonal protecting groups make it a versatile building block for medicinal chemistry and catalyst development.
tert-butyl N-[trans-3-(hydroxymethyl)cyclohexyl]carbamate structure
920966-17-2 structure
Product Name:tert-butyl N-[trans-3-(hydroxymethyl)cyclohexyl]carbamate
CAS No:920966-17-2
MF:C12H23NO3
MW:229.315923929214
MDL:MFCD03844607
CID:754962
PubChem ID:24720931
Update Time:2025-08-10

tert-butyl N-[trans-3-(hydroxymethyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, N-[(1R,3R)-3-(hydroxymethyl)cyclohexyl]-,1,1-dimethylethyl ester, rel-
    • tert-Butyl trans-(3-hydroxymethyl)-cyclohexylcarbamate
    • rel-1,1-Dimethylethyl N-[(1R,3R)-3-(hydroxymethyl)cyclohexyl]carbamate (ACI)
    • 1,1-Dimethylethyl (trans-3-hydroxymethylcyclohexyl)carbamate
    • trans-(3-Hydroxymethyl-cyclohexyl)-carbamic acid tert-butyl ester
    • tert-butyl N-[trans-3-(hydroxymethyl)cyclohexyl]carbamate
    • tert-butyl ((1R,3R)-3-(hydroxymethyl)cyclohexyl)carbamate
    • SCHEMBL941984
    • 920966-17-2
    • TERT-BUTYL N-[(1R,3R)-3-(HYDROXYMETHYL)CYCLOHEXYL]CARBAMATE
    • CS-0183497
    • trans-3-(Boc-amino)cyclohexanemethanol, 97%
    • (1R,3R)-1-(Boc-amino)-3-hydroxymethylcyclohexane
    • Tert-Butyl Trans-(3-Hydroxymethyl)Cyclohexylcarbamate
    • AT32768
    • A1-01357
    • tert-Butyl trans-(3-hydroxymethylcyclohexyl)carbamate
    • tert-Butyl (trans-3-(hydroxymethyl)cyclohexyl)carbamate
    • 1932044-57-9
    • MFCD03844607
    • trans-3-(Boc-amino)cyclohexanemethanol
    • MDL: MFCD03844607
    • Inchi: 1S/C12H23NO3/c1-12(2,3)16-11(15)13-10-6-4-5-9(7-10)8-14/h9-10,14H,4-8H2,1-3H3,(H,13,15)/t9-,10-/m0/s1
    • InChI Key: LBJSEPNOVVUVJA-UWVGGRQHSA-N
    • SMILES: N([C@H]1CCC[C@H](CO)C1)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 229.16779360g/mol
  • Monoisotopic Mass: 229.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 58.6Ų

tert-butyl N-[trans-3-(hydroxymethyl)cyclohexyl]carbamate Pricemore >>

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tert-butyl N-[trans-3-(hydroxymethyl)cyclohexyl]carbamate Production Method

Production Method 1

Reaction Conditions
Reference
Preparation of as azolopyridines as inhibitors of JAK3 janus protein kinase.
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Tetrahydrofuran ;  rt; 4 h, 40 °C; 40 °C → 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water
Reference
Preparation of pyrrolopyrazinylureas as JAK kinase inhibitors for the treatment of autoimmune and inflammatory diseases
, World Intellectual Property Organization, , ,

tert-butyl N-[trans-3-(hydroxymethyl)cyclohexyl]carbamate Raw materials

tert-butyl N-[trans-3-(hydroxymethyl)cyclohexyl]carbamate Preparation Products

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